Cas no 2094822-61-2 (2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide)
2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide
- 2094822-61-2
- EN300-26594738
- 2-chloro-N-[2-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)ethyl]pyridine-4-carboxamide
- 2-chloro-N-(2-{8-oxa-3-azabicyclo[3.2.1]octan-3-yl}ethyl)pyridine-4-carboxamide
- Z2297540963
- AKOS033856842
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- Inchi: 1S/C14H18ClN3O2/c15-13-7-10(3-4-16-13)14(19)17-5-6-18-8-11-1-2-12(9-18)20-11/h3-4,7,11-12H,1-2,5-6,8-9H2,(H,17,19)
- InChI Key: ZDDLLRHQEYFRFG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(NCCN1CC2CCC(C1)O2)=O
Computed Properties
- Exact Mass: 295.1087545g/mol
- Monoisotopic Mass: 295.1087545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54.5Ų
2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26594738-0.05g |
2-chloro-N-(2-{8-oxa-3-azabicyclo[3.2.1]octan-3-yl}ethyl)pyridine-4-carboxamide |
2094822-61-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide
Introduction to 2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide (CAS No. 2094822-61-2)
2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2094822-61-2, represents a unique molecular structure that combines a pyridine core with an intricate bicyclic amine moiety, making it a promising candidate for various biochemical applications.
The molecular architecture of 2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide is characterized by its complex cyclic system, which includes an 8-membered oxygen-containing heterocycle linked to a nitrogen-containing bicyclic framework. This structural complexity not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utility in drug discovery and development.
In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. The presence of both chloro and amide functional groups in the structure of 2094822-61-2 suggests potential for it to act as a versatile intermediate in the synthesis of more complex molecules. This feature is particularly appealing in the context of medicinal chemistry, where such intermediates can be further modified to enhance their pharmacological activity.
The bicyclic amine moiety, specifically the 8-oxa-3-azabicyclo3.2.1octan-3-yl group, is a key feature that distinguishes this compound from others in its class. This structural motif has been shown to exhibit favorable interactions with biological receptors, making it a valuable scaffold for designing new therapeutic agents. The oxygen atom within the heterocycle can form hydrogen bonds with polar residues in protein targets, while the nitrogen atoms provide additional sites for coordination and binding.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of such compounds with high accuracy. Molecular docking studies have been performed using 2094822-61-2 as a lead molecule to identify potential binding pockets in target proteins. These studies have revealed promising interactions with enzymes and receptors involved in various disease pathways, including inflammation, pain signaling, and neurodegeneration.
The synthesis of 2-chloro-N-(2-{8-oxa-3-azabicyclo3.2.1octan-3-yl}ethyl)pyridine-4-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of the bicyclic system requires careful planning and execution to ensure high yields and purity. However, the development of efficient synthetic routes has been facilitated by advances in catalytic methods and green chemistry principles.
In addition to its potential as a lead compound, CAS No. 2094822-61-2 may also serve as a valuable tool for studying the mechanisms of action of related molecules. By understanding how this compound interacts with biological targets, researchers can gain insights into the structural requirements for efficacy and selectivity. Such knowledge is crucial for designing next-generation drugs that are both effective and safe.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved properties over existing drugs. The unique structural features of 2094822-61-2 make it an attractive candidate for further development in this context. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, cardiovascular diseases, and oncology.
The use of high-throughput screening (HTS) techniques has accelerated the process of identifying promising drug candidates from large libraries of compounds. 2094822-61-2, with its distinctive chemical profile, is well-positioned to be screened against diverse panels of biological targets using these methods. The results from such screens can provide valuable data on its pharmacological activity and help guide subsequent optimization efforts.
In conclusion, 2094822-61-2, or more formally known as 6-chloro-N-(6-{8-oxybicyclo[3.] [..., represents a fascinating compound with significant potential in pharmaceutical research and drug development。 Its complex molecular structure and unique functional groups make it a promising candidate for further exploration。 As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutics。 The ongoing research into its properties and applications underscores its importance as a valuable asset in the quest for new medicines。
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